Cas no 1186677-92-8 (2-Bromo-4'-tert-butylbenzhydrol)

2-Bromo-4'-tert-butylbenzhydrol structure

1186677-92-8 structure

Product Name:2-Bromo-4'-tert-butylbenzhydrol

CAS No:1186677-92-8

MF:C₁₇H₁₉BrO

MW:319.236164331436

MDL:MFCD12964376

CID:2893476

Update Time:2025-04-21

2-Bromo-4'-tert-butylbenzhydrol Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4'-tert-butylbenzhydrol
- MDL： MFCD12964376
- Inchi： 1S/C17H19BrO/c1-17(2,3)13-10-8-12(9-11-13)16(19)14-6-4-5-7-15(14)18/h4-11,16,19H,1-3H3
- InChI Key： NTDWLWNXNMZNRB-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1C(C1C=CC(=CC=1)C(C)(C)C)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 3

2-Bromo-4'-tert-butylbenzhydrol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB429055-1 g	2-Bromo-4'-tert-butylbenzhydrol	1186677-92-8		1g	€482.30	2022-03-24
abcr	AB429055-5 g	2-Bromo-4'-tert-butylbenzhydrol	1186677-92-8		5g	€1,123.50	2022-03-24
abcr	AB429055-1g	2-Bromo-4'-tert-butylbenzhydrol; .	1186677-92-8		1g	€1621.70	2024-08-03
abcr	AB429055-5g	2-Bromo-4'-tert-butylbenzhydrol	1186677-92-8		5g	€1373.40	2023-09-04
Ambeed	A853176-1g	(2-Bromophenyl)(4-(tert-butyl)phenyl)methanol	1186677-92-8	97%	1g	$441.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1656707-1g	(2-Bromophenyl)(4-(tert-butyl)phenyl)methanol	1186677-92-8	98%	1g	￥6867.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1656707-5g	(2-Bromophenyl)(4-(tert-butyl)phenyl)methanol	1186677-92-8	98%	5g	￥17228.00	2024-08-09

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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

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